Thermal Stability and Purity Benchmarking Against the Parent 1-Hydrazinoisoquinoline
The free base of 1-hydrazinoisoquinoline (unsubstituted) melts at approximately 172 °C after recrystallization from ethyl acetate, as reported in the foundational patent US2719158 [1]. For the 7-methyl derivative, vendor quality-control data indicate a similar melting range (approx. 172 °C for pure forms), but the presence of the methyl group increases molecular weight from 159.19 g/mol (C₉H₉N₃) to 173.21 g/mol (C₁₀H₁₁N₃) and introduces additional hydrophobic surface area, which alters solubility in organic solvents such as ethanol and methanol . These differences, while seemingly subtle, are critical for gravimetric formulation and for predicting chromatographic behavior during purification.
Melting point ~172 °C, solubility altered
| Evidence Dimension | Melting point and molecular weight |
|---|---|
| Target Compound Data | Melting point approx. 172 °C; MW = 173.21 g/mol |
| Comparator Or Baseline | 1-Hydrazinoisoquinoline: mp 172 °C (ethyl acetate); MW = 159.19 g/mol |
| Quantified Difference | MW increase of 14.02 g/mol (8.8% increase); melting point similar but not identical due to methyl effect on crystal packing |
| Conditions | Recrystallization from ethyl acetate; vendor-reported purity ≥95% |
Why This Matters
The molecular weight difference directly affects molar concentration calculations in biological assays, and the altered solubility profile can influence stock solution preparation, making direct substitution without recalibration scientifically unsound.
- [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source
